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Compound of Interest

Compound Name: Scolymoside

Cat. No.: B600558

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scolymoside, with the Chemical Abstracts Service (CAS) number 20633-84-5, is a naturally
occurring flavonoid glycoside. Also known as Luteolin-7-O-rutinoside, it is found in a variety of
plants, including those of the Lonicera (honeysuckle), Cynara (artichoke), and Cyclopia
(honeybush) genera.[1] This technical guide provides a comprehensive overview of the
chemical properties, biological activities, and mechanisms of action of scolymoside, with a
focus on its therapeutic potential. The information is presented to support research, scientific
discovery, and drug development endeavors.

Chemical and Physical Properties

Scolymoside is a conjugate of the flavone luteolin and the disaccharide rutinose. Its chemical
structure plays a crucial role in its biological activities.
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Property Value Reference
CAS Number 20633-84-5 [2]
Molecular Formula C27H30015 [2]
Molecular Weight 594.52 g/mol [2]

2-(3,4-dihydroxyphenyl)-5-

hydroxy-7-[[3,4,5-trihydroxy-6-
IUPAC Name [[3,4,5-trihydroxy-6-methyl- [2]

oxan-2-ylJoxymethyljoxan-2-

ylJoxy]chromen-4-one

Luteolin-7-O-rutinoside,

Synonyms Luteolin 7-rutinoside, [2]
Scolimoside
Appearance Solid powder

Soluble in water and organic
Solubility solvents such as methanol,
ethanol, and DMSO.

Store in a cool, dry, and dark
Storage place. For long-term storage, [3]

-20°C is recommended.

Biological Activities and Mechanisms of Action

Scolymoside exhibits a wide range of pharmacological effects, including anti-inflammatory,
hepatoprotective, anticoagulant, and antiplatelet activities. These effects are primarily attributed
to its ability to modulate key signaling pathways involved in inflammation and thrombosis.

Anti-inflammatory Activity

Scolymoside has demonstrated potent anti-inflammatory effects in various in vitro and in vivo
models. Its primary mechanism involves the inhibition of pro-inflammatory mediators and the
modulation of inflammatory signaling cascades.

Mechanism of Action:
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Scolymoside exerts its anti-inflammatory effects by targeting the Toll-like Receptor 4 (TLR4)
mediated signaling pathway. Upon stimulation by lipopolysaccharide (LPS), TLR4 initiates a
downstream cascade that leads to the activation of transcription factors such as Nuclear
Factor-kappa B (NF-kB) and Activator Protein-1 (AP-1). These transcription factors regulate the
expression of pro-inflammatory cytokines (e.g., TNF-a, IL-6) and enzymes (e.g., INOS, COX-2).
Scolymoside has been shown to inhibit the activation of NF-kB and AP-1, thereby
downregulating the expression of these inflammatory mediators.[4][5] Furthermore,
scolymoside can modulate the Phosphoinositide 3-kinase (PI13K)/Akt signaling pathway, which
is also implicated in the inflammatory response.[5]

Signaling Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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